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Compound of Interest

Compound Name: Diclofenac isopropyl ester

cat. No.: B602264

Chemical Identification and Properties

Diclofenac isopropyl ester is chemically identified as propan-2-yl 2-[2-(2,6-
dichloroanilino)phenyl]jacetate. Its unique Chemical Abstracts Service (CAS) registry number is
66370-79-4.

As an ester derivative, it is designed to enhance the pharmacokinetic properties of the parent
drug, diclofenac, potentially improving its absorption and therapeutic efficacy. The ester linkage
masks the carboxylic acid group of diclofenac, a strategy often employed to create prodrugs
with improved membrane permeability and potentially reduced gastrointestinal irritation
compared to the parent drug.

Physicochemical Data

The following table summarizes key quantitative data for Diclofenac isopropyl ester and its
parent compound, Diclofenac, for comparative analysis.
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Property Diclofenac Isopropyl Ester  Diclofenac (Parent Drug)
CAS Number 66370-79-4 15307-86-5
Molecular Formula C17H17CI2NO2 C14H11CI2NO2
Molecular Weight 338.23 g/mol 296.15 g/mol
2-[2-(2,6-

propan-2-yl 2-[2-(2,6- _ . .
IUPAC Name ) N dichloroanilino)phenyl]acetic
dichloroanilino)phenyl]acetate

acid
Melting Point 88-90 °C 283-285 °C
LogP Not available 451

Mechanism of Action

Diclofenac isopropyl ester functions as a prodrug, meaning it is pharmacologically inactive
until it undergoes biotransformation in the body to release the active diclofenac. The

« To cite this document: BenchChem. [CAS number for Diclofenac isopropyl ester].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602264+#cas-number-for-diclofenac-isopropyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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